N-[(FURAN-2-YL)METHYL]-2-[N-(4-METHOXYPHENYL)3,4-DIMETHOXYBENZENESULFONAMIDO]ACETAMIDE

• Molecular Formula: C22H24N2O7S
• Molecular Weight: 460.5g/mol
• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methoxyanilino)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H24N2O7S/c1-28-17-8-6-16(7-9-17)24(15-22(25)23-14-18-5-4-12-31-18)32(26,27)19-10-11-20(29-2)21(13-19)30-3/h4-13H,14-15H2,1-3H3,(H,23,25)
• InChI Key: UHXLINUKVITOMI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC

Description

N-[(FURAN-2-YL)METHYL]-2-[N-(4-METHOXYPHENYL)3,4-DIMETHOXYBENZENESULFONAMIDO]ACETAMIDE is a complex organic compound characterized by its unique molecular structure.

Preparation Methods

The synthesis of N-[(FURAN-2-YL)METHYL]-2-[N-(4-METHOXYPHENYL)3,4-DIMETHOXYBENZENESULFONAMIDO]ACETAMIDE involves multiple steps, starting with the preparation of the core structure and subsequent functionalization. The synthetic routes typically involve the use of reagents such as methyloxyphenyl derivatives and furan-2-ylmethylamine under controlled reaction conditions . Industrial production methods may involve optimization of these synthetic routes to ensure high yield and purity of the final product .

Chemical Reactions Analysis

N-[(FURAN-2-YL)METHYL]-2-[N-(4-METHOXYPHENYL)3,4-DIMETHOXYBENZENESULFONAMIDO]ACETAMIDE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has potential applications in the study of cellular processes and molecular interactions. In medicine, it is being investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N-[(FURAN-2-YL)METHYL]-2-[N-(4-METHOXYPHENYL)3,4-DIMETHOXYBENZENESULFONAMIDO]ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and biochemical pathways .

Comparison with Similar Compounds

When compared to similar compounds, N-[(FURAN-2-YL)METHYL]-2-[N-(4-METHOXYPHENYL)3,4-DIMETHOXYBENZENESULFONAMIDO]ACETAMIDE stands out due to its unique molecular structure and diverse range of applications. Similar compounds include other methyloxyphenyl derivatives and furan-2-ylmethylamine-based compounds .